Cas no 2137586-70-8 (1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine)

• Product Name: 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine
• CAS No: 2137586-70-8
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 6484181
• PubChem ID: 165473278
• Update Time: 2025-05-23

1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine
• EN300-1107369
• 2137586-70-8
• 1-[2-(1H-pyrazol-1-yl)ethyl]-1H-imidazol-4-amine

• Inchi： 1S/C8H11N5/c9-8-6-12(7-10-8)4-5-13-3-1-2-11-13/h1-3,6-7H,4-5,9H2
• InChI Key： UCWUHHHLVFNJDE-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CCN1C=CC=N1

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine

1-2-(1H-Pyrazol-1-yl)ethyl-1H-imidazol-4-amine (CAS No. 2137586-70-8): A Comprehensive Guide

The compound 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine (CAS No. 2137586-70-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring both pyrazole and imidazole rings, is a versatile building block in medicinal chemistry. Its unique structure makes it a valuable intermediate for the synthesis of biologically active molecules, particularly in drug discovery and development.

One of the key reasons for the growing interest in 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine is its potential application in targeting various diseases. Researchers are exploring its role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating conditions like inflammation, cancer, and neurological disorders. The compound's imidazole-4-amine moiety is particularly noteworthy, as it often contributes to enhanced binding affinity in drug-receptor interactions.

From a chemical perspective, CAS 2137586-70-8 demonstrates interesting properties that make it valuable for synthetic chemistry. The presence of both nitrogen-rich heterocycles (pyrazole and imidazole) provides multiple sites for chemical modification, allowing researchers to create diverse derivatives with tailored properties. This flexibility is crucial in modern drug discovery, where small structural changes can significantly alter biological activity.

The synthesis of 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Pharmaceutical companies and research institutions are particularly interested in developing efficient synthetic routes to this compound, as it serves as a precursor for more complex molecules. Recent advances in green chemistry have also prompted investigations into more sustainable production methods for such heterocyclic compounds.

In the context of current research trends, 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine aligns well with the growing focus on targeted therapies and personalized medicine. The compound's structural features make it suitable for development as a kinase inhibitor or as part of combination therapies. These applications are particularly relevant given the increasing prevalence of drug-resistant conditions and the need for novel treatment approaches.

Quality control and analytical characterization of CAS 2137586-70-8 are critical aspects of its research and application. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. These analytical procedures ensure that the material meets the stringent requirements of pharmaceutical research and development.

The market for specialized heterocyclic compounds like 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine has been expanding steadily, driven by increased R&D investment in the life sciences sector. Contract research organizations and fine chemical suppliers are seeing growing demand for such building blocks, particularly from companies engaged in small molecule drug development. This trend is expected to continue as the pharmaceutical industry seeks novel chemical entities to address unmet medical needs.

From a regulatory standpoint, 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine is typically classified as a research chemical, with specific handling and storage requirements to maintain its stability. Proper material safety data sheets (MSDS) are essential for laboratories working with this compound, ensuring safe handling practices are followed at all times.

Future research directions for CAS 2137586-70-8 may include exploration of its metal coordination chemistry, given the presence of multiple nitrogen donor atoms. Such studies could open new avenues in catalysis or materials science applications. Additionally, further pharmacological investigations may reveal additional therapeutic potentials for this interesting heterocyclic system.

For researchers seeking information about 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine, it's important to consult reliable chemical databases and scientific literature. The compound's unique identifier (CAS 2137586-70-8) serves as a crucial reference point for locating relevant studies and commercial sources. As with any specialized chemical, working with reputable suppliers ensures access to high-quality material for research purposes.

The development of 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine derivatives represents an active area of research in medicinal chemistry. Scientists are particularly interested in modifying the imidazole-4-amine portion to enhance bioavailability or target specificity. These efforts contribute to the broader goal of developing more effective and selective pharmaceutical agents with improved safety profiles.

In conclusion, 1-2-(1H-pyrazol-1-yl)ethyl-1H-imidazol-4-amine (CAS No. 2137586-70-8) stands as an important compound in contemporary chemical research. Its dual heterocyclic structure, combining pyrazole and imidazole moieties, offers numerous possibilities for scientific exploration and practical applications. As research continues to uncover new aspects of this molecule's chemistry and biological activity, its significance in pharmaceutical development is likely to grow even further.